Cas no 1482602-29-8 (Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester)

• Product Name: Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester
• CAS No: 1482602-29-8
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5984561
• PubChem ID: 66098400
• Update Time: 2025-07-09

Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester
• Methyl 4-amino-3-(4-chlorophenyl)-4-methylpentanoate
• AKOS015441209
• EN300-705796
• 1482602-29-8
• CS-0273076

• Inchi： 1S/C13H18ClNO2/c1-13(2,15)11(8-12(16)17-3)9-4-6-10(14)7-5-9/h4-7,11H,8,15H2,1-3H3
• InChI Key： JZWKNFMLYHWTOQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C(N)(C)C)CC(=O)OC

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 348.9±32.0 °C(Predicted)
• pka: 8.59±0.25(Predicted)

Additional information on Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester

Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester (CAS No. 1482602-29-8): A Comprehensive Overview

Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester, identified by its CAS number 1482602-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzoic acid core with substituents that include a chloro group and an isobutyl ester moiety, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester encompasses a benzene ring substituted with a propionic acid derivative at the β-position, further modified by a chloro group at the 4-position and an isobutyl ester. This specific arrangement of functional groups imparts distinct reactivity and biological activity, making it a subject of interest for synthetic chemists and pharmacologists alike. The presence of the chloro group enhances its potential as an intermediate in organic synthesis, while the isobutyl ester provides a site for further chemical modifications.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with inflammation and oxidative stress. The Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester structure bears resemblance to known bioactive molecules that have demonstrated efficacy in preclinical studies. Specifically, the chloro-substituted benzoic acid derivatives have been explored for their potential to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

Recent research has highlighted the significance of molecular diversity in drug discovery programs. The unique structural features of Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester make it an attractive scaffold for designing molecules with enhanced pharmacological properties. For instance, the combination of a chloro group and an isobutyl ester moiety may contribute to improved solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the compound's ability to engage with biological targets through multiple interactions could lead to synergistic effects that enhance therapeutic outcomes.

The synthesis of Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective transformations, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug development.

In vitro studies have begun to elucidate the potential biological activities of Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester. Preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Additionally, its structural similarity to known antioxidants suggests that it could possess protective effects against oxidative damage caused by reactive oxygen species (ROS). These findings are particularly relevant in the context of chronic diseases where inflammation and oxidative stress play significant roles.

The pharmacokinetic profile of Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Advanced computational models and experimental techniques are being utilized to predict and verify these parameters, which will guide further optimization efforts aimed at improving its therapeutic index.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding the interactions between Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester and its target proteins. By simulating these interactions at an atomic level, researchers can gain insights into how this compound might bind to biological receptors and modulate their function. Such information is invaluable for designing derivatives with enhanced binding affinity and selectivity.

The future prospects for Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester extend beyond its current applications. As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic solutions. This compound represents a promising lead that could be further developed into a novel treatment for conditions such as cancer, neurodegenerative disorders, and metabolic diseases. Continued research efforts will be essential to fully realize its potential in human health.

In conclusion, Benzenepropanoic acid, β-(1-amino-1-methylethyl)-4-chloro-, methyl ester, with its CAS number 1482602-29-8, stands out as a versatile and intriguing molecule with significant implications for pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for new medicines. As scientific knowledge advances and new methodologies emerge, the possibilities for harnessing this compound's potential will undoubtedly expand.